Cas no 1190311-57-9 (3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile)
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic compound featuring a pyrrolopyridine core functionalized with an iodine substituent at the 3-position and a cyano group at the 5-position. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine acts as a reactive handle. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution or cyclization reactions. Its well-defined reactivity profile and stability under standard conditions make it valuable for constructing complex nitrogen-containing scaffolds in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its integrity.
1190311-57-9 structure
Product Name:3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
CAS No:1190311-57-9
MF:C8H4IN3
MW:269.041933059692
CID:4562058
Update Time:2025-11-06
3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
- 5-CYANO-3-IODO-4-AZAINDOLE
-
- Inchi: 1S/C8H4IN3/c9-6-4-11-7-2-1-5(3-10)12-8(6)7/h1-2,4,11H
- InChI Key: JXCJZRQDEVTQNK-UHFFFAOYSA-N
- SMILES: IC1=CNC2C=CC(C#N)=NC=21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- XLogP3: 1.8
- Topological Polar Surface Area: 52.5
3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029181042-250mg |
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile |
1190311-57-9 | 97% | 250mg |
$525.00 | 2023-09-04 | |
| Alichem | A029181042-1g |
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile |
1190311-57-9 | 97% | 1g |
$1237.50 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1672658-500mg |
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile |
1190311-57-9 | 98% | 500mg |
¥4082.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1672658-1g |
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile |
1190311-57-9 | 98% | 1g |
¥7329.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1672658-5g |
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile |
1190311-57-9 | 98% | 5g |
¥25662.00 | 2024-08-09 |
3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
1190311-57-9 (3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile) Related Products
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